1-(Benzyloxy)-2-chloro-4-(3,3,3-trifluoroprop-1-en-1-yl)benzene

• CAS No.: 653578-51-9
• Molecular Formula: C16H12ClF3O
• Molecular Weight: 312.71 g/mol
• IUPAC Name: 2-chloro-1-phenylmethoxy-4-(3,3,3-trifluoroprop-1-enyl)benzene
• InChI: InChI=1S/C16H12ClF3O/c17-14-10-12(8-9-16(18,19)20)6-7-15(14)21-11-13-4-2-1-3-5-13/h1-10H,11H2
• InChI Key: GBLHHXVZHMQVCK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)COC2=C(C=C(C=C2)C=CC(F)(F)F)Cl

Description

1-(Benzyloxy)-2-chloro-4-(3,3,3-trifluoroprop-1-en-1-yl)benzene is a useful research compound. Its molecular formula is C16H12ClF3O and its molecular weight is 312.71 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 4-benzyloxy-3-chlorobenzaldehyde (0.25 g, 2.0 mmol), 2,2,2-trifluoroethyltriphenylphosphonium trifluoromethanesulfonate (0.49 g, 1.0 mmol) and CsF (0.76 g, 5.0 mmol) in DMF (10 mL) was stirred at 25° C. for 16 h. The reaction was then diluted with ethyl acetate, washed with water and dried. Removal of the solvent gave a residue which was purified by preparative TLC to give 1-(3-chloro-4-benzyloxyphenyl)-3,3,3-trifluoropropene. This product (65 mg, 0.2 mmol) was dissolved in ethyl acetate (2 mL) and hydrogenated (1 atm) in the presence of 10% palladium on carbon for 1 hr. Removal of the catalyst and solvent give 2-chloro-4 (3,3,3-trifluoropropyl)phenol as an oil.